2-Amino-N-(3-methoxypropyl)acetamide hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-Amino-N-(3-methoxypropyl)acetamide hydrochloride can be represented by the SMILES string O=C(CNCC)NCCCOC and the InChI string 1S/C8H18N2O2/c1-3-9-7-8(11)10-5-4-6-12-2/h9H,3-7H2,1-2H3,(H,10,11) . The molecular weight of the compound is 174.24 .Physical And Chemical Properties Analysis
2-Amino-N-(3-methoxypropyl)acetamide hydrochloride is a solid substance . Its empirical formula is C8H18N2O2 and it has a molecular weight of 174.24 .Scientific Research Applications
Biochemistry
In biochemistry, this compound is utilized as a reactant in the synthesis of complex molecules. It serves as a building block for creating various amides and amines, which are essential in developing biochemical assays and research tools .
Organic Chemistry
Organic chemists employ this compound in the synthesis of isoxazoline indolizine amides . These structures are significant due to their presence in numerous bioactive molecules and potential therapeutic agents .
Analytical Chemistry
In analytical chemistry, the compound is used for method development and validation processes . It helps in establishing analytical protocols for new chemical entities, which is crucial for quality control in various industries .
Medicinal Chemistry
Medicinal chemists utilize “2-Amino-N-(3-methoxypropyl)acetamide hydrochloride” in the early stages of drug discovery. It’s involved in the creation of molecular libraries that are screened for biological activity against various targets .
Environmental Science
This compound is also relevant in environmental science, where it can be used to study the degradation pathways of similar structures. Understanding its breakdown can help assess the environmental impact of related chemicals .
Material Science
In material science, “2-Amino-N-(3-methoxypropyl)acetamide hydrochloride” can be a precursor for designing novel polymers or coatings with specific properties like increased durability or chemical resistance .
Chemical Engineering
Lastly, in chemical engineering, this compound is significant for process optimization. It can be used to test new synthesis routes or improve existing manufacturing processes for efficiency and cost-effectiveness .
properties
IUPAC Name |
2-amino-N-(3-methoxypropyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O2.ClH/c1-10-4-2-3-8-6(9)5-7;/h2-5,7H2,1H3,(H,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXPJXTJDJWQYKO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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